Cas no 1805517-69-4 (4-Aminomethyl-2-cyano-5-methylbenzoic acid)

• Product Name: 4-Aminomethyl-2-cyano-5-methylbenzoic acid
• CAS No: 1805517-69-4
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4946655
• Update Time: 2025-08-04

4-Aminomethyl-2-cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-2-cyano-5-methylbenzoic acid

• Inchi： 1S/C10H10N2O2/c1-6-2-9(10(13)14)8(5-12)3-7(6)4-11/h2-3H,4,11H2,1H3,(H,13,14)
• InChI Key： JJIHIMFAFCDCSO-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=CC(CN)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: -1.9
• Topological Polar Surface Area: 87.1

Additional information on 4-Aminomethyl-2-cyano-5-methylbenzoic acid

4-Aminomethyl-2-cyano-5-methylbenzoic acid (CAS No. 1805517-69-4): A Versatile Compound in Modern Pharmaceutical Research

4-Aminomethyl-2-cyano-5-methylbenzoic acid, with the systematic name 4-Aminomethyl-2-cyano-5-methylbenzoic acid and the chemical identifier CAS No. 1805517-69-4, represents a promising scaffold in the development of novel therapeutic agents. This compound belongs to the class of benzoic acid derivatives and is characterized by its unique molecular structure, which includes a cyano group, a methyl group, and an aminoalkyl functional group. Recent advances in medicinal chemistry have highlighted the potential of this molecule in targeting specific biological pathways, making it a subject of interest for both academic and industrial researchers.

The molecular architecture of 4-Aminomethyl-2-cyano-5-methylbenzoic acid is centered around a benzene ring substituted with multiple functional groups. The cyano group (–C≡N) at the 2-position contributes to the molecule's electronic properties, while the methyl group at the 5-position enhances steric effects. The aminoalkyl group at the 4-position introduces additional reactivity and potential for conjugation with other pharmacophores. This structural complexity allows the compound to interact with diverse biological targets, including enzymes, receptors, and ion channels, as evidenced by recent studies in the field of drug discovery.

Recent research has focused on the synthetic pathways and chemical modifications of 4-Aminomethyl-2-cyano-5-methylbenzoic acid. A 2023 study published in Journal of Medicinal Chemistry reported the development of a novel asymmetric synthesis method for this compound, which significantly improved its yield and purity. The researchers utilized a transition-metal-catalyzed coupling approach to introduce the cyano group efficiently, demonstrating the molecule's adaptability to advanced synthetic strategies. Such advancements are critical for scaling up production and ensuring the compound's viability for pharmaceutical applications.

One of the most intriguing aspects of 4-Aminomethyl-2-cyano-3-methylbenzoic acid is its potential role in anti-inflammatory research. A 2024 study published in Pharmaceutical Research explored the in vitro and in vivo activities of this compound against inflammatory cytokines. The results indicated that the molecule could modulate the NF-κB signaling pathway, a key regulator of inflammation. This finding aligns with the growing interest in targeted anti-inflammatory agents, which aim to minimize systemic side effects while maintaining therapeutic efficacy.

Additionally, 4-Aminomethyl-2-cyano-5-methylbenzoic acid has shown promise in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy investigated its activity against multidrug-resistant bacterial strains. The compound exhibited significant minimum inhibitory concentration (MIC) values against Staphylococcus aureus and Pseudomonas aeruginosa, suggesting its potential as a new class of antibacterial agents. These findings are particularly relevant given the global rise of antimicrobial resistance, which has prompted the need for innovative therapeutic strategies.

The pharmacokinetic properties of 4-Aminomethyl-2-cyano-5-methylbenzoic acid have also been the subject of recent investigations. A 2024 study in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in rodent models. The results indicated that the molecule has favorable bioavailability and a moderate half-life, which are essential parameters for drug development. These characteristics suggest that the compound could be further optimized for clinical use, particularly in the context of oral administration.

Another area of interest is the potential for drug repurposing involving 4-Aminomethyl-2-cyano-5-methylbenzoic acid. Researchers at the University of Tokyo conducted a 2023 study to explore its antitumor activity in cancer cell lines. The compound demonstrated significant cytotoxic effects against breast cancer and prostate cancer cell lines, possibly through the induction of apoptosis and the inhibition of angiogenesis. These findings highlight the molecule's potential as a candidate for targeted cancer therapies, particularly in combination with existing chemotherapeutic agents.

The structural diversity of 4-Aminomethyl-2-cyano-5-methylbenzoic acid also allows for the development of prodrug formulations. A 2024 study in Advanced Drug Delivery Reviews explored the design of prodrugs based on this scaffold, aiming to enhance its solubility and reduce potential toxicity. The researchers synthesized several ester derivatives and evaluated their in vitro and in vivo performance. The results indicated that these prodrugs exhibited improved bioavailability and reduced off-target effects, making them attractive candidates for further development.

Furthermore, the computational modeling of 4-Aminomethyl-2-cyano-5-methylbenzoic acid has provided insights into its binding interactions with biological targets. A 2023 study in Journal of Computational Chemistry used molecular docking and quantum mechanics calculations to predict the molecule's interactions with proteins involved in inflammatory diseases. The computational models suggested that the compound could bind to kinase domains and transcription factors, which are potential targets for precision medicine approaches.

As the field of drug discovery continues to evolve, 4-Aminomethyl-2-cyano-5-methylbenzoic acid stands out as a molecule with diverse applications. Its unique structure and functional groups make it a versatile scaffold for the development of new therapeutic agents. Ongoing research is focused on optimizing its pharmacological properties, enhancing its selectivity, and exploring its potential in various clinical indications. These efforts are expected to contribute to the advancement of personalized medicine and the treatment of complex diseases.

In conclusion, 4-Aminomethyl-2-cyano-5-methylbenzoic acid is a molecule with significant potential in the fields of drug discovery, anti-inflammatory research, and antimicrobial development. Recent studies have demonstrated its ability to target key biological pathways and its adaptability to advanced synthetic strategies. As research in this area progresses, it is anticipated that this compound will play a role in the development of novel therapeutic agents, contributing to the advancement of modern medicine.

For further information on the synthesis, pharmacology, and applications of 4-Aminomethyl-2-cyano-5-methylbenzoic acid, researchers are encouraged to refer to the latest publications in medicinal chemistry, pharmacology, and drug discovery. Collaborative efforts between academia and industry will be essential in translating these findings into clinical applications, ensuring that this molecule fulfills its potential in the treatment of various diseases.